
Application Notes and Protocols for NBQX
Disodium Salt in In Vivo Experiments

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NBQX

Cat. No.: B1676998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NBQX disodium salt is a potent, selective, and competitive antagonist of α-amino-3-hydroxy-5-

methyl-4-isoxazolepropionic acid (AMPA) and kainate receptors.[1][2] Its water-soluble nature

makes it a valuable tool for in vivo research in various models of neurological and inflammatory

disorders.[1] These application notes provide a comprehensive overview of the use of NBQX
disodium salt in in vivo experiments, including its mechanism of action, pharmacokinetic data,

and detailed experimental protocols.

Mechanism of Action
NBQX disodium salt competitively inhibits the binding of glutamate to AMPA and kainate

receptors, thereby blocking the influx of cations (primarily Na+ and Ca2+) through these

ionotropic glutamate receptors. This action leads to a reduction in excitatory neurotransmission.

By modulating glutamatergic signaling, NBQX exhibits neuroprotective, anticonvulsant, and

anti-inflammatory effects.[1][2] Notably, NBQX has been shown to decrease the levels of

mammalian target of rapamycin (mTOR) and brain-derived neurotrophic factor (BDNF),

suggesting a role in modulating downstream signaling pathways involved in cell growth,

survival, and synaptic plasticity.[1][2]
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Physicochemical Properties of NBQX Disodium Salt
Property Value Reference

Molecular Weight 380.24 g/mol [1]

Formula C₁₂H₆N₄O₆SNa₂ [1]

Solubility Soluble to 50 mM in water [1]

Storage Store at -20°C [1]

In Vitro Activity of NBQX Disodium Salt
Parameter Value Reference

IC₅₀ at AMPA receptors 0.15 µM [1]

IC₅₀ at Kainate receptors 4.8 µM [1]

Recommended In Vivo Dosages of NBQX Disodium Salt
Application Animal Model

Administration
Route

Dosage Reference

Neuroprotection

(Focal Ischemia)
Rat Intravenous (i.v.) 30 mg/kg [3]

Anticonvulsant

(PTZ-induced

seizures)

Rat
Intraperitoneal

(i.p.)
20 mg/kg

Alcohol Drinking

Reduction

Mouse

(C57BL/6J)

Intraperitoneal

(i.p.)

3, 10, or 30

mg/kg
[4]

Osteoarthritis

(ACL rupture)
Mouse

Intra-articular

(i.a.)
20 mM (in 10 µl) [5]

Osteoarthritis

(MNX model)
Rat

Intra-articular

(i.a.)

2.5, 12.5, or 25

mM
[5]
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Protocol 1: Preparation of NBQX Disodium Salt Solution
for Injection
Materials:

NBQX disodium salt powder

Sterile, pyrogen-free saline (0.9% NaCl) or sterile water

Sterile vials

Vortex mixer

Sterile filters (0.22 µm)

Sterile syringes and needles

Procedure:

Calculate the required amount of NBQX disodium salt based on the desired concentration

and final volume.

Aseptically weigh the NBQX disodium salt powder and transfer it to a sterile vial.

Add the appropriate volume of sterile saline (for intraperitoneal or intravenous injection) or

sterile water (for intra-articular injection) to the vial.

Vortex the solution until the NBQX disodium salt is completely dissolved. The solution should

be clear and free of particulates.

For intravenous administration, it is highly recommended to filter the solution through a 0.22

µm sterile filter to remove any potential microbial contaminants.

Prepare fresh solutions on the day of the experiment. If storage is necessary, store aliquots

at -20°C for up to one month and protect from light. Before use, thaw the solution and ensure

it is at room temperature and free of precipitate.[6]

Protocol 2: Intraperitoneal (i.p.) Injection in Mice
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Materials:

Prepared NBQX disodium salt solution

Mouse restraint device (optional)

25-27 gauge needle with an appropriately sized syringe

70% ethanol

Procedure:

Restrain the mouse manually by grasping the loose skin over the shoulders and neck to

immobilize the head and body.

Turn the mouse to expose its abdomen. The head should be tilted slightly downwards.

Locate the injection site in the lower right or left quadrant of the abdomen, avoiding the

midline to prevent injury to the bladder or cecum.

Swab the injection site with 70% ethanol.

Insert the needle at a 10-20 degree angle into the peritoneal cavity.

Gently aspirate to ensure that the needle has not entered a blood vessel or internal organ. If

blood or other fluid is aspirated, discard the syringe and prepare a new injection.

Slowly inject the NBQX disodium salt solution.

Withdraw the needle and return the mouse to its cage.

Monitor the animal for any adverse reactions post-injection.

Protocol 3: Intravenous (i.v.) Injection in Rats (Tail Vein)
Materials:

Prepared and sterile-filtered NBQX disodium salt solution
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Rat restraint device

Heat lamp or warm water to dilate the tail vein

27-30 gauge needle with a 1 mL syringe

70% ethanol

Procedure:

Place the rat in a restraint device, allowing access to the tail.

Warm the tail using a heat lamp or by immersing it in warm water to cause vasodilation,

making the lateral tail veins more visible.

Wipe the tail with 70% ethanol.

Position the needle, bevel up, parallel to the vein and insert it into the vein at a shallow

angle.

A successful insertion is often indicated by a small amount of blood entering the hub of the

needle (flashback).

Slowly inject the NBQX disodium salt solution. If resistance is met or a subcutaneous bleb

forms, the needle is not in the vein. In this case, withdraw the needle and attempt the

injection at a more proximal site.

After the injection is complete, withdraw the needle and apply gentle pressure to the injection

site with a sterile gauze pad to prevent bleeding.

Return the rat to its cage and monitor for any adverse effects.

Protocol 4: Intra-articular (i.a.) Injection in the Rodent
Knee Joint
Materials:

Prepared NBQX disodium salt solution
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Anesthesia (e.g., isoflurane)

30-gauge needle with a microsyringe

70% ethanol

Sterile surgical drapes

Procedure:

Anesthetize the animal using an appropriate anesthetic agent and ensure a proper level of

anesthesia is maintained throughout the procedure.

Place the animal in a supine position and flex the knee of the target limb.

Aseptically prepare the skin over the knee joint by wiping with 70% ethanol.

The injection can be administered via the patellar ligament. Insert the 30-gauge needle into

the joint space, lateral to the patellar ligament.

Slowly inject the desired volume of NBQX disodium salt solution (e.g., 10 µl for mice).

Withdraw the needle and gently flex and extend the knee a few times to distribute the

solution within the joint capsule.

Monitor the animal during recovery from anesthesia.
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Mechanism of Action of NBQX
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Caption: Mechanism of action of NBQX disodium salt.
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Experimental Workflow: Intraperitoneal (i.p.) Injection

1. Prepare NBQX Solution
in Sterile Saline 2. Restrain Animal 3. Locate Injection Site

(Lower Abdominal Quadrant) 4. Inject Solution 5. Monitor Animal
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Caption: Workflow for intraperitoneal injection of NBQX.

Experimental Workflow: Intra-articular (i.a.) Injection
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Caption: Workflow for intra-articular injection of NBQX.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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